Cas no 461641-45-2 ((4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers)

• Product Name: (4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers
• CAS No: 461641-45-2
• MF: C₃₄H₃₆N₈O₂
• MW: 588.702046394348
• CID: 930250
• PubChem ID: 44889889
• Update Time: 2025-04-19

(4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers Chemical and Physical Properties

Names and Identifiers

• 4-[benzotriazol-1-yl(phenyl)methyl]morpholine,4-[benzotriazol-2-yl(phenyl)methyl]morpholine
• Benzotriazole, 1(or 2)-(4-morpholinylphenylmethyl)-
• 461641-45-2
• DTXSID70661288
• 1-[Morpholin-4-yl(phenyl)methyl]-1H-1,2,3-benzotriazole; 2-[morpholin-4-yl(phenyl)methyl]-2H-1,2,3-benzotriazole
• 1-[(Morpholin-4-yl)(phenyl)methyl]-1H-benzotriazole--2-[(morpholin-4-yl)(phenyl)methyl]-2H-benzotriazole (1/1)
• 4-[benzotriazol-1-yl(phenyl)methyl]morpholine;4-[benzotriazol-2-yl(phenyl)methyl]morpholine
• (4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers

• Inchi： 1S/2C17H18N4O/c1-2-6-14(7-3-1)17(20-10-12-22-13-11-20)21-16-9-5-4-8-15(16)18-19-21;1-2-6-14(7-3-1)17(20-10-12-22-13-11-20)21-18-15-8-4-5-9-16(15)19-21/h2*1-9,17H,10-13H2
• InChI Key： ZDSQIJXIZGRRJR-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC=CC=1)N1C2C=CC=CC=2N=N1.O1CCN(CC1)C(C1C=CC=CC=1)N1N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 294.14800
• Monoisotopic Mass: 588.29612242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.28
• Melting Point: 100-106 °C(lit.)
• Boiling Point: 471.6°C at 760 mmHg
• Flash Point: 239°C
• Refractive Index: 1.672
• PSA: 43.18000
• LogP: 2.38120

(4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles